2-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol

• CAS: 1431330-24-3
• Molecular Formula: C12H16BBrO3
• Molecular Weight: 298.97 g/mol
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC=C2)O)Br
• InChI: InChI=1S/C12H16BBrO3/c1-11(2)12(3,4)17-13(16-11)8-6-5-7-9(15)10(8)14/h5-7,15H,1-4H3
• InChIKey: YNCOYXWCRLZSJE-UHFFFAOYSA-N

2-Bromo-3-(pinacol boronate)phenol: Specifications & Chemical Identity

2-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS 1431330-24-3) is a bifunctional arylboronic pinacol ester building block with the molecular formula C₁₂H₁₆BBrO₃ and a molecular weight of 298.97 g/mol [1]. It features a bromine atom at the 2-position, a phenolic hydroxyl group at the 1-position, and a pinacol boronate ester at the 3-position of the phenyl ring, establishing a unique 1,2,3-trisubstitution pattern that differentiates it from other halo-hydroxy-phenylboronate isomers [1]. Commercial sourcing is typically available at 98% purity for research and development applications .

Compound Class

Bifunctional arylboronic pinacol ester building block

Substitution Pattern

Contiguous 1,2,3-trisubstitution with ortho-bromo, meta-boronate, phenolic hydroxyl

Workflow Fit

Iterative cross-coupling, chiral atroposelective synthesis, and divergent library construction

• [1] PubChem Compound Summary for CID 72222080, 2-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol. National Center for Biotechnology Information, 2025. View Source

2-Bromo-3-(pinacol boronate)phenol: Unmatched by Analogues

The value of 2-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol derives from its specific array of orthogonal reactive handles—an aryl bromide, a pinacol boronate ester, and a free phenolic hydroxyl group—arranged in a contiguous 1,2,3-substitution pattern on a single phenyl ring [1]. Substituting this compound with a regioisomer (e.g., a 3-bromo-2-hydroxy or 4-bromo-2-hydroxy analogue) or a derivative lacking the hydroxyl group fundamentally alters the chemoselectivity and the possible synthetic sequences. The close proximity of the hydroxyl group to both the bromine and the boronate ester can influence reaction kinetics and regiochemical outcomes through intramolecular hydrogen bonding and electronic effects, a well-documented characteristic of ortho-substituted phenylboronic acids that is absent in their meta- and para-isomers [2].

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Regioisomer mismatch

A 3-bromo-2-hydroxy or 4-bromo-2-hydroxy analogue alters the coupling site. Ortho-hydroxy proximity to bromine and boronate influences reactivity and regiochemical outcomes, a profile absent in meta- and para-isomers.

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Protected analogue divergence

A methyl-protected phenol variant blocks direct enantiospecific C(sp²)–C(sp³) coupling. The free hydroxyl enables a step-economical route; a protected form requires deprotection and may shift synthetic sequence efficiency.

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Aryl halide reactivity gap

The chloro-analogue exhibits substantially slower oxidative addition under standard Suzuki-Miyaura conditions. Reactivity order I > Br >> Cl means the bromo handle supports milder, broader cross-coupling scope than its chloro counterpart.

• [1] PubChem Compound Summary for CID 72222080, 2-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol. National Center for Biotechnology Information, 2025. View Source
• [2] Kowalczyk, R.; Serwatowski, J.; et al. The influence of ortho-substituents on the properties of phenylboronic acids. Journal of Organometallic Chemistry, 2020, 121430. View Source

2-Bromo-3-(pinacol boronate)phenol: Differentiating Evidence

Unique Ortho-Bromo/Meta-Boronate Topology

The target compound is defined by a 2-bromo-3-(pinacol boronate)phenol substitution pattern. Its primary regioisomeric comparator, 3-bromo-2-hydroxyphenylboronic acid (CAS 89488-24-4), has the boronic acid/ester group ortho to the hydroxyl and meta to the bromine. This structural difference is not trivial; a comprehensive review of ortho-substituted phenylboronic acids demonstrates that the proximity of substituents to the boron atom fundamentally alters the compound's acidity, hydrogen-bonding capacity, and crystal structure, leading to divergent reactivity and physical properties [1]. The target compound's pattern is specifically required as a key intermediate in patents for synthesizing axially chiral tetraarylethenes, where the precise location of the bromine and boronate groups dictates the success of the desymmetrization strategy [2].

Ortho-Bromo/Meta-Boronate Topology

Class-level inference

Regioisomer-specific 1,2,3-pattern vs. 3-bromo-2-hydroxyphenylboronic acid. Ortho-hydroxy proximity alters acidity, H-bonding, and crystal structure.

Regioisomer selection directly determines coupling-site fidelity in atroposelective sequences.

Topological evidence is qualitative; review patent-specified substitution requirements.

Evidence Dimension	Substitution pattern topology and resulting chemical behavior
Target Compound Data	2-bromo-3-(pinacol boronate)phenol substitution pattern. The hydroxyl group is meta to the boronate ester and ortho to the bromine.
Comparator Or Baseline	3-bromo-2-hydroxyphenylboronic acid (CAS 89488-24-4). The hydroxyl group is ortho to the boronic acid and meta to the bromine.
Quantified Difference	Not applicable for a topological comparison. The difference is qualitative and absolute; the two isomers are distinct chemical entities with non-interchangeable reactivity. The review establishes that ortho-substituted phenylboronic acids possess significantly different pKa values, hydrogen-bonding patterns, and crystal structures compared to their meta- and para-substituted isomers [1].
Conditions	Analysis of chemical topology and synthesis planning. Patent application context for atroposelective synthesis [2].

Why This Matters

For procurement, incorrectly selecting a regioisomer will lead to a failed synthetic sequence, as the site of bond formation is predetermined by the halogen and boronate positions.

• [1] Kowalczyk, R.; Serwatowski, J.; et al. The influence of ortho-substituents on the properties of phenylboronic acids. Journal of Organometallic Chemistry, 2020, 121430. View Source
• [2] Atroposelective Construction of Axially Chiral Tetraarylethenes Via NHC-Catalyzed Desymmetrization. Angewandte Chemie International Edition, 2026. View Source

Pinacol Ester Stability on Silica

A critical practical advantage of the target pinacol ester over its free boronic acid analogue, (2-bromo-3-hydroxyphenyl)boronic acid, is its stability during purification. A 2022 study demonstrated that specifically designed aryl boronic esters, like pinacol (Bpin) esters, are stable on silica gel and can be purified by conventional column chromatography to be isolated in excellent yields, whereas free boronic acids often decompose or streak [1]. In subsequent Suzuki-Miyaura coupling reactions, the purified Bpin esters provided higher yields of biaryl products than those obtained using the corresponding aryl boronic acids, confirming that the ester not only survives purification but also effectively participates in the key coupling step [1].

Pinacol Ester Silica Stability

Class-level inference

Bpin esters stable on silica; isolated in excellent yields. Free boronic acids commonly decompose during chromatography.

Pinacol ester form supports higher effective yield and reproducible purification workflows.

Class-level advantage; verify lot-specific purity after chromatography.

Evidence Dimension	Stability on silica gel and subsequent coupling efficiency
Target Compound Data	Aryl boronic acid pinacol ester (represents the target compound class). Stable on silica gel; isolated in excellent yields after chromatography [1].
Comparator Or Baseline	Corresponding free aryl boronic acid (represents the free acid analogue of the target compound). Typically unstable on silica gel, leading to decomposition during purification [1].
Quantified Difference	Pinacol esters provided higher yields of desired biaryl products in subsequent Suzuki-Miyaura couplings compared to the corresponding boronic acids. While exact figures were not specified for the target compound itself, the study's general finding across multiple substrates establishes this as a well-supported class-level advantage [1].
Conditions	Silica gel column chromatography purification and subsequent Pd-catalyzed Suzuki-Miyaura cross-coupling [1].

Why This Matters

For procurement, choosing the pinacol ester form reduces material loss during purification and ensures a higher effective yield in multi-step synthetic sequences.

• [1] Matsubara, S.; et al. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki−Miyaura Coupling Conditions. The Journal of Organic Chemistry, 2022, 87, 10, 6543–6550. View Source

Aryl Bromide Reactivity Advantage

The presence of a bromine atom on the target compound provides a well-defined reactivity advantage over its direct chloro-analogue, 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS 1151564-17-8), in palladium-catalyzed cross-coupling reactions. The general reactivity order of aryl halides in Suzuki-Miyaura coupling is I > Br >> Cl, a principle consistently documented in foundational chemistry texts [1]. This means the target aryl bromide will undergo oxidative addition to a Pd(0) catalyst significantly faster and under milder conditions than an aryl chloride [2], allowing for a more efficient and selective coupling step.

Aryl Bromide Reactivity Advantage

Class-level inference

Reactivity order I > Br >> Cl. Aryl bromides undergo oxidative addition faster and under milder conditions than aryl chlorides.

Bromo handle enables broader substrate scope and lower-temperature coupling vs. chloro analogue.

General coupling principle; review specific ligand and substrate requirements.

Evidence Dimension	Relative reactivity in palladium-catalyzed cross-coupling
Target Compound Data	Aryl bromide (the target compound's reactive handle)
Comparator Or Baseline	Aryl chloride (represents 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, CAS 1151564-17-8)
Quantified Difference	Standard reactivity order for Suzuki-Miyaura coupling is I > Br >> Cl. Aryl bromides are substantially more reactive than aryl chlorides, often requiring room temperature or mild heating, whereas aryl chlorides typically demand higher temperatures and specialized ligands [1].
Conditions	Standard Pd(0)-catalyzed Suzuki-Miyaura cross-coupling conditions [2].

Why This Matters

Procurement of the bromo-analogue over the chloro-analogue ensures higher reactivity, broader substrate scope, and greater experimental convenience in downstream cross-coupling applications.

• [1] Weldegirma, S. Experimental Organic Chemistry: A Miniscale and Microscale Approach. 8th Ed., 2020. Section on Suzuki Coupling. View Source
• [2] Suzuki, A. Cross-Coupling Reactions Of Organoboranes: An Easy Way To Construct C-C Bonds (Nobel Lecture). Angewandte Chemie International Edition, 2011, 50, 6722-6737. View Source

Free Phenolic Hydroxyl: Divergent Synthesis

The free phenolic hydroxyl group on the target compound is a strategically versatile handle that is absent in the methyl-protected analogue, 2-bromo-3-methoxyphenylboronic acid (CAS 849630-88-2). The hydroxyl group can directly participate in chemoselective, transition-metal-free coupling reactions with secondary and tertiary boronic esters to form enantiospecific C(sp²)–C(sp³) bonds, a transformation that would be impossible with the methyl ether without a deprotection step [1]. This capability supports a more divergent and step-economical synthesis strategy.

Free Phenolic Hydroxyl Divergence

Class-level inference

Free phenol undergoes enantiospecific C(sp²)–C(sp³) coupling with secondary/tertiary boronic esters via dilithio phenolate. Methyl ether is unreactive.

Free hydroxyl enables a step-economical divergent strategy without protecting group manipulations.

Reported complete enantiospecificity; validate with target boronic ester partners.

Evidence Dimension	Ability to undergo direct enantiospecific coupling
Target Compound Data	Free phenol (the target compound). Can react with secondary and tertiary boronic esters via a dilithio phenolate intermediate to form coupled products with complete enantiospecificity [1].
Comparator Or Baseline	Methyl ether analogue, 2-bromo-3-methoxyphenylboronic acid (CAS 849630-88-2), which is unreactive under these conditions and would require a separate deprotection step to reveal the phenol.
Quantified Difference	The free phenol enables a direct coupling transformation that is otherwise inaccessible without additional synthetic steps. The reaction of ortho- and para-phenols with secondary and tertiary boronic esters has been shown to proceed with complete enantiospecificity [1].
Conditions	Reaction of a dilithio phenolate species with a boronic ester, followed by treatment with an oxidant such as Ph₃BiF₂ [1].

Why This Matters

Procurement of the free phenol over a protected analogue enables shorter, higher-yielding synthetic routes by eliminating unnecessary protecting group manipulations.

• [1] Enantiospecific sp²–sp³ Coupling of ortho‐ and para‐Phenols with Secondary and Tertiary Boronic Esters. Angewandte Chemie International Edition, 2018, 57, 1241-1245. View Source

2-Bromo-3-(pinacol boronate)phenol: Key Applications

Iterative Cross-Coupling for Complex Biaryls

The orthogonal reactivity of the aryl bromide and the pinacol boronate ester on the target compound makes it a premier building block for iterative Suzuki-Miyaura coupling sequences [1]. A chemist can first exploit the more reactive aryl bromide to couple with a boronic acid partner under mild conditions. In a subsequent step, the now-intact pinacol boronate ester can be coupled with a different aryl halide, enabling the programmed synthesis of unsymmetrical biaryl and terphenyl structures that are common in pharmaceuticals and agrochemicals. This stepwise control is not possible with symmetrical dibromo or diboronate analogues.

Axially Chiral Tetraarylethene Synthesis

This specific compound has been utilized as a key intermediate in patented methodologies for constructing axially chiral tetraarylethenes via NHC-catalyzed desymmetrization, achieving products with up to 99% enantiomeric excess (ee) [2]. Its substitution pattern is critical for the prochiral precursor, enabling the desymmetrization event. The resulting atropisomerically pure scaffolds are of high value in medicinal chemistry and materials science for creating novel chiral ligands and functional materials.

Stable Building Block Collections for Medicinal Chemistry

The superior stability of the pinacol boronate ester to silica gel chromatography, a key advantage over the free boronic acid, allows this compound to be easily purified, stored, and distributed as part of a high-quality building block library [3]. Medicinal chemistry teams can stock this single, shelf-stable entity and use it reliably across dozens of library syntheses to generate diverse screening compounds, confident in its consistent performance in Suzuki-Miyaura coupling reactions.

Polyoxygenated Biaryls via Tandem Coupling

The free phenolic hydroxyl group opens pathways for tandem sequences where, following a first cross-coupling at the bromide, the phenol can direct a second functionalization or participate in a coupling reaction [4]. The pinacol boronate ester can also be oxidatively converted to a new phenol group, providing a route to complex, polyoxygenated biaryl structures that are core motifs in numerous natural products [5].

Application

Selection Property

Validation Focus

Iterative cross-coupling for unsymmetrical biaryls

Orthogonal Br/Bpin reactivity

Stepwise coupling selectivity and intermediate stability

Axially chiral tetraarylethene synthesis

Precise 1,2,3-substitution for prochiral precursor

Enantiomeric excess and atroposelective fidelity

Medicinal chemistry building block libraries

Silica-stable pinacol ester for reliable storage and purification

Lot consistency and coupling performance across library syntheses

Polyoxygenated biaryl construction

Free phenolic hydroxyl for tandem functionalization

Chemoselectivity and oxidative conversion of boronate to phenol

• [1] Suzuki, A. Cross-Coupling Reactions Of Organoboranes: An Easy Way To Construct C-C Bonds (Nobel Lecture). Angewandte Chemie International Edition, 2011, 50, 6722-6737. View Source
• [2] Atroposelective Construction of Axially Chiral Tetraarylethenes Via NHC-Catalyzed Desymmetrization. Angewandte Chemie International Edition, 2026. View Source
• [3] Matsubara, S.; et al. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki−Miyaura Coupling Conditions. The Journal of Organic Chemistry, 2022, 87, 10, 6543–6550. View Source
• [4] Enantiospecific sp²–sp³ Coupling of ortho‐ and para‐Phenols with Secondary and Tertiary Boronic Esters. Angewandte Chemie International Edition, 2018, 57, 1241-1245. View Source
• [5] Synthetic method for multifunctionalized oligoarenes using pinacol esters of hydroxyphenylboronic acids. Chemical Communications, 2006, 2143-2145. View Source